Cas no 112-49-2 (Triglyme)

• Product Name: Triglyme
• CAS No: 112-49-2
• MF: C₈H₁₈O₄
• MW: 178.226123332977
• MDL: MFCD00008504
• CID: 35746
• PubChem ID: 8189
• Update Time: 2025-04-18

Triglyme Chemical and Physical Properties

Names and Identifiers

• 2,5,8,11-Tetraoxadodecane
• 1,2-Bis(2-methoxyethoxy)ethane
• Triglyme
• dimethyltrigol
• diethylene glycol monopropyl ether
• 1,2-bis-(2-methoxyethoxy)ethane
• Triethylene glycol dimethyl ether
• Triethylene Glycol Dimethyl Ether (stabilized with BHT)
• 1,2-Bis(2-methoxyethoxy)ethane,Dimethyltriglycol,Triglyme
• 1-methoxy-2-[2-(2-methoxyethoxy)ethoxy]ethane
• Dimethyltriglycol
• Tetraoxa dodecane
• NSC 66400
• 1,2-Bis(2-methoxyethoxy)ethane (stabilized with BHT)
• 2,5,8,11-Tetraoxadodecane (stabilized with BHT)
• Triglyme (stabilized with BHT)
• glyme4
• Glyme-3
• ansulether161
• methyltriglyme
• (CH3O(CH2)2OCH2)2
• Ansul Ether 161
• Glyme 4
• TEGDIME
• TEGDME
• 1-METHOXY-2-[2-(2-METHOXY-ETHOXY]-ETHANE
• Ethane, 1,2-bis(2-methoxyethoxy)-
• Dimethyl ether of triethylene glycol
• Glycol, triethylene-, dimethyl ether
• triethyleneglycol dimethyl ether
• 32YXG88KK0
• YFNKIDBQEZZDLK-UHFFFAOYSA-N
• YFNKIDBQEZZDLK
• 1,1-Di(2-methoxy ethoxy)ethane
• E75964
• B0496
• 2,8,11-Tetraoxadodecane
• NCGC00254323-01
• NSC-66400
• 1-Methoxy-2-[2-(2-methoxy-ethoxy)-ethoxy]-ethane
• triethylene glycol dimethylether
• CS-W017328
• CAS-112-49-2
• NS00010633
• CHEMBL1235255
• Ethane,2-bis(2-methoxyethoxy)-
• Tox21_300509
• NCGC00164017-01
• DTXSID8026224
• BRN 1700630
• UNII-32YXG88KK0
• 1,2-Bis(methoxyethoxy)ethane
• 1,2-Bis(2-methoxyethoxy) Ethane, Reagent
• FT-0755020
• Triethylene glycol dimethyl ether, analytical reference material
• 2,5,8,11-tetraoxadodecane;1,2-bis(2-methoxyethoxy)ethane;triethylene glycol dimethyl ether;1,2bis(2methoxyethoxy)ethane;triethylene glycoldimethylether (tegdme);2,5,8,11-tetraoxadodecane 1,2-bis(2-methoxyethoxy)ethane triethylene glycol dimethyl ether 1,2bis(2methoxyethoxy)ethane triethylene glycoldimethylether (tegdme)
• NSC66400
• EC 203-977-3
• Glyme-4
• DB02078
• FT-0659858
• NCGC00164017-02
• Triethylene glycol dimethyl ether, ReagentPlus(R), 99%
• Triethylene glycol dimethyl ether, Vetec(TM) reagent grade, 98%
• CHEBI:44842
• Z409380232
• DTXCID206224
• EN300-40253
• SCHEMBL16126
• A802587
• TRIGLYME [MI]
• 112-49-2
• Triethylene glycol dimethyl ether 100 microg/mL in Acetonitrile
• AKOS009158244
• MFCD00008504
• AI3-28582
• PG5
• Q2453066
• EINECS 203-977-3
• DB-060211
• 2,5,8,11Tetraoxadodecane
• 1,2Bis(methoxyethoxy)ethane
• 1-methoxy-2-(2-(2-methoxyethoxy)ethoxy)ethane
• Glycol, triethylene, dimethyl ether
• 203-977-3
• HISOLVE MTM
• 1,2Bis(2methoxyethoxy)ethane
• UYB19216
• Ethane, 1,2bis(2methoxyethoxy)

• MDL： MFCD00008504
• Inchi： 1S/C8H18O4/c1-9-3-5-11-7-8-12-6-4-10-2/h3-8H2,1-2H3
• InChI Key： YFNKIDBQEZZDLK-UHFFFAOYSA-N
• SMILES： O(CCOC)CCOCCOC
• BRN： 1700630

Computed Properties

• Exact Mass: 178.12100
• Monoisotopic Mass: 178.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 9
• Complexity: 67.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.5
• Topological Polar Surface Area: 36.9

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.986 g/mL at 25 °C(lit.)
• Melting Point: −45 °C (lit.)
• Boiling Point: 216 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.423(lit.)
• Solubility: >1000g/l soluble
• Water Partition Coefficient: dissolution
• PSA: 36.92000
• LogP: 0.31240
• Merck: 9692
• Sensitiveness: Hygroscopic
• FEMA: 3095
• Solubility: It is miscible with water and hydrocarbon solvents.

Triglyme Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H360Df
• Warning Statement： P201,P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 61-19-62
• Safety Instruction： S53-S45
• FLUKA BRAND F CODES：3
• RTECS：XF0665000
• Hazardous Material Identification：
• TSCA：Yes
• Explosive Limit：0.7%(V)
• Risk Phrases：R19; R61; R62
• Safety Term：S53-S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
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• Solvents and Organic Chemicals Organic Solvents